Cas no 1339632-43-7 (5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde
• CAS No: 1339632-43-7
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 5741054
• PubChem ID: 64695918
• Update Time: 2025-05-20

5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS014023059
• CS-0350108
• 1339632-43-7
• EN300-725502
• 5-(4-methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 5-(4-methyl-3-oxo-1-piperazinyl)-
• 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde

• Inchi： 1S/C10H12N2O2S/c1-11-4-5-12(6-9(11)14)10-3-2-8(7-13)15-10/h2-3,7H,4-6H2,1H3
• InChI Key： BESQOOHMFBGGDL-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1N1CC(N(C)CC1)=O

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.9Ų

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 467.3±45.0 °C(Predicted)
• pka: -0.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde

Comprehensive Overview of 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde (CAS No. 1339632-43-7)

5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde (CAS No. 1339632-43-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both a piperazine ring and a thiophene moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore, a key structural component that can interact with biological targets. The compound's aldehyde functional group further enhances its reactivity, enabling it to participate in various chemical transformations, such as condensation reactions, which are critical in synthesizing more complex molecules.

The synthesis of 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde involves multi-step organic reactions, often starting from readily available thiophene-2-carbaldehyde derivatives. Its CAS No. 1339632-43-7 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers and industry professionals. The compound's molecular formula and weight are also frequently searched, reflecting its importance in analytical chemistry and quality control processes.

One of the trending topics in the scientific community is the application of AI-driven drug discovery, where compounds like 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde are screened for their bioactivity using machine learning algorithms. This approach accelerates the identification of potential drug candidates, reducing the time and cost associated with traditional methods. Additionally, the compound's solubility and stability under various conditions are frequently studied, as these properties are crucial for formulation development.

Another area of interest is the compound's role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde, minimizing waste and energy consumption. This aligns with global trends toward environmentally responsible chemical production, a topic highly searched in academic and industrial circles.

In summary, 5-(4-Methyl-3-oxopiperazin-1-yl)thiophene-2-carbaldehyde (CAS No. 1339632-43-7) represents a fascinating intersection of chemistry and pharmacology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of drug development and sustainable chemistry. As scientific advancements continue, this compound is likely to play an increasingly prominent role in addressing contemporary challenges in healthcare and environmental sustainability.